N-[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl]-N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methyl-1-prop-2-ynylpiperidine-2-carboxamide
• InChI: InChI=1S/C20H26N2O2/c1-3-12-22-13-7-6-10-18(22)20(23)21(2)15-19-17-9-5-4-8-16(17)11-14-24-19/h1,4-5,8-9,18-19H,6-7,10-15H2,2H3
• InChI Key: MNFVRDUYUAYVNU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1C2=CC=CC=C2CCO1)C(=O)C3CCCCN3CC#C
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 3,4-dihydro-1H-2-benzopyran, a piperidine ring, and a carboxamide group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The benzopyran and piperidine rings are likely to be rigid structures, while the prop-2-yn-1-yl and carboxamide groups may allow for some conformational flexibility.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxamide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve exploring its potential applications, such as in medicine or materials science, and optimizing its synthesis.